Cas no 40888-48-0 (Ethyl 4-(2,3,5,6-tetramethylphenyl)-4-oxobutanoate)

• Product Name: Ethyl 4-(2,3,5,6-tetramethylphenyl)-4-oxobutanoate
• CAS No: 40888-48-0
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• MDL: MFCD09801981
• CID: 1512531
• PubChem ID: 24727732
• Update Time: 2025-04-21

Ethyl 4-(2,3,5,6-tetramethylphenyl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-oxo-4-(2,3,5,6-tetramethylphenyl)butanoate
• ETHYL 4-(2,3,5,6-TETRAMETHYLPHENYL)-4-OXOBUTANOATE
• AG-F-45340
• KB-201627
• 3-(2,3,5,6-Tetramethyl-benzoyl)-propionsaeure-ethylester
• CTK4I3954
• ETHYL4-(2,3,5,6-TETRAMETHYLPHENYL)-4-OXOBUTANOATE
• DTXSID20645856
• MFCD09801981
• AKOS016023365
• 40888-48-0
• Ethyl 4-(2,3,5,6-tetramethylphenyl)-4-oxobutanoate

• MDL： MFCD09801981
• Inchi： 1S/C16H22O3/c1-6-19-15(18)8-7-14(17)16-12(4)10(2)9-11(3)13(16)5/h9H,6-8H2,1-5H3
• InChI Key： DJJXGESNOSHMBV-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCC)C1C(C)=C(C)C=C(C)C=1C

Computed Properties

• Exact Mass: 262.15689456g/mol
• Monoisotopic Mass: 262.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.026
• Boiling Point: 395.7°C at 760 mmHg
• Flash Point: 173.2°C
• Refractive Index: 1.505